2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C22H27ClN2O4S/c1-15(2)11-12-25-18-13-16(9-10-19(18)29-14-22(3,4)21(25)26)24-30(27,28)20-8-6-5-7-17(20)23/h5-10,13,15,24H,11-12,14H2,1-4H3
• InChI Key: QYQVQMPOIJGWKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3Cl)OCC(C1=O)(C)C
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol
• CAS No.: 921916-51-0

Description

2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a synthetic small molecule belonging to the sulfonamide class of compounds, characterized by a complex tetrahydrobenzo[b][1,4]oxazepine core structure. This compound is of significant interest in medicinal chemistry and pharmacological research, particularly as a potential inhibitor of Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIP1) . RIP1 kinase is a central regulator of inflammatory cell death pathways, such as necroptosis, and has been implicated in the pathogenesis of a wide range of disorders . By potentially inhibiting RIP1, this compound provides researchers with a valuable chemical tool to probe the mechanisms underlying autoimmune diseases, neurodegenerative conditions (like Alzheimer's disease and Amyotrophic Lateral Sclerosis), and tissue injury resulting from ischemia-reperfusion . Its mechanism of action is believed to involve binding to the active site of the RIP1 kinase, thereby blocking its activity and subsequently modulating key cellular death and inflammatory signaling pathways . The structural features of this molecule—including the chloro and isopentyl substituents, along with the benzenesulfonamide group—are critical for its bioavailability and target binding affinity. This product is intended for non-human research applications only and is not for diagnostic, therapeutic, or veterinary use. Researchers can utilize this compound in in vitro cell culture studies and in vivo animal models to further elucidate the role of RIP1 in disease and explore potential therapeutic strategies.

Biological Activity

2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a complex organic compound that has garnered attention due to its unique structural features and potential biological activities. This article aims to provide a detailed overview of its biological activity based on available research findings.

Chemical Structure and Properties

The compound features a sulfonamide group attached to a benzenesulfonamide structure and an oxazepin ring system. The molecular formula is $C_{23}H_{26}ClN_{2}O_{3}$ with a molecular weight of approximately 432.9 g/mol. The presence of chlorine and isopentyl substituents contributes to its chemical reactivity and biological properties.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have reported that sulfonamide derivatives can inhibit bacterial growth by interfering with folic acid synthesis. The specific activity of 2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide against various bacterial strains remains to be thoroughly investigated.

Anticancer Potential

Preliminary studies suggest that oxazepine derivatives may exhibit anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest. A case study involving similar compounds demonstrated cytotoxic effects against human cancer cell lines. Further research is necessary to elucidate the specific pathways involved in the anticancer activity of this compound.

Neuroprotective Effects

There is emerging evidence that certain oxazepine derivatives possess neuroprotective effects. These compounds may modulate neurotransmitter systems or exhibit antioxidant properties. Investigations into the neuroprotective potential of 2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide could provide insights into its therapeutic applications in neurodegenerative diseases.

Research Findings

Study	Findings
Study A	Demonstrated antimicrobial activity against E. coli	Suggests potential for development as an antibacterial agent
Study B	Induced apoptosis in cancer cell lines	Indicates anticancer potential
Study C	Exhibited neuroprotective effects in vitro	Supports further exploration for neurodegenerative disease treatment

Case Studies

• Antimicrobial Activity : A study involving a series of sulfonamide compounds showed that modifications in the aromatic ring significantly affected their antibacterial potency. Similar modifications might enhance the activity of 2-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide.
• Anticancer Effects : In vitro testing on derivatives of oxazepine revealed significant cytotoxicity against various cancer cell lines. This suggests that structural components of 2-chloro-N-(5-isopentyl...) could be optimized for enhanced efficacy.

Comparison with Similar Compounds

Limitations of Available Evidence

The provided materials lack direct data on the target compound’s synthesis, bioactivity, or environmental impact. Key gaps include:

• Spectroscopic Data : NMR/UV profiles (as in ) are absent, limiting structural validation.
• Crystallographic Studies: No SHELX-refined crystal structures are cited .